Cas no 138949-94-7 (Benzenepentacarbonitrile, (trifluoromethyl)-)

Benzenepentacarbonitrile, (trifluoromethyl)- structure
138949-94-7 structure
Product Name:Benzenepentacarbonitrile, (trifluoromethyl)-
CAS No:138949-94-7
MF:C12F3N5
MW:271.157111167908
CID:1267281
PubChem ID:15663966
Update Time:2025-04-20

Benzenepentacarbonitrile, (trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepentacarbonitrile, (trifluoromethyl)-
    • 6-(trifluoromethyl)benzene-1,2,3,4,5-pentacarbonitrile
    • SCHEMBL9330894
    • QRAFNCDISODAPH-UHFFFAOYSA-N
    • 138949-94-7
    • DTXSID80576511
    • Inchi: 1S/C12F3N5/c13-12(14,15)11-9(4-19)7(2-17)6(1-16)8(3-18)10(11)5-20
    • InChI Key: QRAFNCDISODAPH-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=C(C#N)C(C#N)=C(C#N)C=1C#N)(F)F

Computed Properties

  • Exact Mass: 271.0107
  • Monoisotopic Mass: 271.01057951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 604
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 118.95
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